Cas no 477546-14-8 (ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate)

• Product Name: ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate
• CAS No: 477546-14-8
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 6503392
• PubChem ID: 16651564
• Update Time: 2025-05-21

ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate
• 477546-14-8
• Oprea1_278744
• ethyl 4,5-dimethyl-2-[(4-phenoxybenzoyl)amino]thiophene-3-carboxylate
• F0866-0220
• AKOS003081590

• Inchi： 1S/C22H21NO4S/c1-4-26-22(25)19-14(2)15(3)28-21(19)23-20(24)16-10-12-18(13-11-16)27-17-8-6-5-7-9-17/h5-13H,4H2,1-3H3,(H,23,24)
• InChI Key： ZCIYZLBIYKAKKW-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 395.11912932g/mol
• Monoisotopic Mass: 395.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 92.9Ų

Additional information on ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate

Ethyl 4,5-Dimethyl-2-(4-Phenoxybenzamido)Thiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate, with the CAS number 477546-14-8, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur. The structure of this compound includes a thiophene ring substituted with methyl groups at positions 4 and 5, an ethoxycarbonyl group at position 3, and a phenoxybenzamido group at position 2. These substituents contribute to its unique chemical properties and potential applications.

The synthesis of ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate involves multi-step organic reactions. The starting material is typically a thiophene derivative, which undergoes substitution or coupling reactions to introduce the desired substituents. The phenoxybenzamido group is introduced through an amide bond formation, which requires careful control of reaction conditions to ensure high yield and purity. The methyl groups at positions 4 and 5 are introduced via alkylation or methylation reactions, while the ethoxycarbonyl group is added through esterification.

Recent studies have highlighted the potential of thiophene derivatives in various applications. For instance, ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate has shown promise in the field of materials science as a precursor for advanced materials such as conductive polymers or semiconductors. Its electronic properties make it a candidate for use in organic electronics, including organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Additionally, this compound has been explored for its potential in pharmaceutical applications due to its ability to interact with biological systems.

One area of active research is the study of the electronic properties of ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate. Computational chemistry techniques have been employed to analyze its molecular orbitals and electronic transitions. These studies have revealed that the compound exhibits strong absorption in the visible region of the electromagnetic spectrum, making it suitable for applications in optoelectronics. Furthermore, experimental studies have confirmed its high thermal stability and mechanical flexibility, which are desirable traits for use in flexible electronic devices.

The phenoxybenzamido group attached to the thiophene ring plays a crucial role in modulating the compound's properties. This group introduces electron-withdrawing effects due to the presence of oxygen atoms and nitrogen atoms in the amide functional group. These effects enhance the compound's ability to act as an electron acceptor in charge transfer complexes, which is beneficial for applications in photovoltaic devices. Additionally, the phenoxy group contributes to increased solubility in organic solvents, facilitating its processing into thin films or fibers.

Ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate has also been studied for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it a versatile component in self-assembled structures. Researchers have explored its use in constructing two-dimensional supramolecular networks and three-dimensional architectures, which have potential applications in sensing technologies and catalysis.

In terms of environmental impact and sustainability, ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate has been evaluated for its biodegradability and toxicity. Studies indicate that under certain conditions, this compound can undergo microbial degradation; however, further research is needed to fully understand its environmental fate. Its low toxicity profile suggests that it may be suitable for use in biocompatible materials or drug delivery systems.

The development of efficient synthetic routes for ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate remains an area of active investigation. Researchers are exploring catalytic methods and green chemistry approaches to minimize waste generation and reduce energy consumption during synthesis. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining product quality.

Looking ahead, ethyl 4,5-dimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxylate holds significant potential for advancing various fields within chemistry and materials science. Its unique combination of electronic properties and functional groups makes it a valuable tool for designing novel materials with tailored functionalities. As research continues to uncover new applications and optimize synthetic methods